Cas no 1337033-06-3 (3-(4-methoxy-3,5-dimethylphenyl)morpholine)

• Product Name: 3-(4-methoxy-3,5-dimethylphenyl)morpholine
• CAS No: 1337033-06-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6421202
• PubChem ID: 82616833
• Update Time: 2025-10-28

3-(4-methoxy-3,5-dimethylphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3,5-dimethylphenyl)morpholine
• 1337033-06-3
• EN300-1834719

• Inchi： 1S/C13H19NO2/c1-9-6-11(7-10(2)13(9)15-3)12-8-16-5-4-14-12/h6-7,12,14H,4-5,8H2,1-3H3
• InChI Key： NTMCDBKGZGYHFS-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(4-methoxy-3,5-dimethylphenyl)morpholine

Recent Advances in the Study of 3-(4-Methoxy-3,5-dimethylphenyl)morpholine (CAS: 1337033-06-3)

The compound 3-(4-methoxy-3,5-dimethylphenyl)morpholine (CAS: 1337033-06-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This morpholine derivative has been investigated for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel central nervous system (CNS) agents and anti-inflammatory drugs. Recent studies have highlighted its unique structural features, which contribute to its pharmacological properties, including its ability to modulate specific neurotransmitter systems and inflammatory pathways.

One of the most notable findings in recent research is the compound's interaction with serotonin and dopamine receptors, suggesting its potential utility in treating neuropsychiatric disorders such as depression and schizophrenia. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-methoxy-3,5-dimethylphenyl)morpholine exhibits high affinity for 5-HT_2A and D₂ receptors, with promising selectivity profiles. These findings underscore its potential as a scaffold for designing next-generation antipsychotic drugs with fewer side effects compared to existing therapeutics.

In addition to its CNS applications, recent investigations have explored the anti-inflammatory properties of this compound. A preclinical study conducted by researchers at the University of Cambridge revealed that 3-(4-methoxy-3,5-dimethylphenyl)morpholine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study, published in Bioorganic & Medicinal Chemistry Letters, proposed that the compound's mechanism of action involves the modulation of NF-κB signaling pathways, making it a potential candidate for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-(4-methoxy-3,5-dimethylphenyl)morpholine. A 2022 patent (WO2022156789) described an improved synthetic route that enhances yield and purity while reducing environmental impact. The method utilizes a novel catalytic system involving palladium nanoparticles, which significantly improves the efficiency of the key morpholine ring-forming step. This innovation is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-methoxy-3,5-dimethylphenyl)morpholine. Current research is focused on addressing its pharmacokinetic properties, particularly its metabolic stability and blood-brain barrier penetration. Recent structure-activity relationship (SAR) studies have identified several analogs with improved bioavailability, as reported in a 2023 issue of European Journal of Medicinal Chemistry. These modifications include strategic substitutions on the phenyl ring and morpholine nitrogen, which have shown enhanced metabolic stability in human liver microsome assays.

Looking ahead, the compound's versatility as a pharmacophore continues to inspire new research directions. Ongoing studies are exploring its potential in oncology, with preliminary data suggesting activity against certain kinase targets involved in cancer cell proliferation. As the scientific community continues to unravel the full therapeutic potential of 3-(4-methoxy-3,5-dimethylphenyl)morpholine, it stands as a compelling example of how structural optimization of small molecules can lead to diverse medical applications across multiple therapeutic areas.